Cas no 2137812-05-4 (Propanoic acid, 3-[(4-amino-4H-1,2,4-triazol-3-yl)thio]-2,2-difluoro-)

• Product Name: Propanoic acid, 3-[(4-amino-4H-1,2,4-triazol-3-yl)thio]-2,2-difluoro-
• CAS No: 2137812-05-4
• MF: C₅H₆F₂N₄O₂S
• MW: 224.188545703888
• CID: 5293751
• Update Time: 2025-05-20

Propanoic acid, 3-[(4-amino-4H-1,2,4-triazol-3-yl)thio]-2,2-difluoro- Chemical and Physical Properties

Names and Identifiers

• Propanoic acid, 3-[(4-amino-4H-1,2,4-triazol-3-yl)thio]-2,2-difluoro-

• Inchi： 1S/C5H6F2N4O2S/c6-5(7,3(12)13)1-14-4-10-9-2-11(4)8/h2H,1,8H2,(H,12,13)
• InChI Key： FDYNNONOXYZCEF-UHFFFAOYSA-N
• SMILES： C(O)(=O)C(F)(F)CSC1N(N)C=NN=1

Additional information on Propanoic acid, 3-[(4-amino-4H-1,2,4-triazol-3-yl)thio]-2,2-difluoro-

Research Brief on Propanoic acid, 3-[(4-amino-4H-1,2,4-triazol-3-yl)thio]-2,2-difluoro- (CAS: 2137812-05-4)

Propanoic acid, 3-[(4-amino-4H-1,2,4-triazol-3-yl)thio]-2,2-difluoro- (CAS: 2137812-05-4) is a novel chemical compound that has recently garnered attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique difluoro and triazole-thio functional groups, exhibits promising potential in various therapeutic applications. Recent studies have focused on its synthesis, structural characterization, and biological activity, particularly in the context of enzyme inhibition and antimicrobial properties.

The synthesis of Propanoic acid, 3-[(4-amino-4H-1,2,4-triazol-3-yl)thio]-2,2-difluoro- involves a multi-step process that ensures high purity and yield. Researchers have optimized the reaction conditions to incorporate the difluoro and triazole-thio moieties efficiently. The compound's structure has been confirmed using advanced spectroscopic techniques, including NMR and mass spectrometry, which highlight its stability and reactivity under physiological conditions.

In terms of biological activity, preliminary studies indicate that this compound acts as a potent inhibitor of specific enzymes involved in inflammatory pathways. Its mechanism of action involves the binding to active sites of target enzymes, thereby modulating their activity. Additionally, the compound has shown significant antimicrobial activity against a range of Gram-positive and Gram-negative bacteria, suggesting its potential as a broad-spectrum antibiotic. Further in vitro and in vivo studies are underway to explore its pharmacokinetics and toxicity profiles.

The therapeutic potential of Propanoic acid, 3-[(4-amino-4H-1,2,4-triazol-3-yl)thio]-2,2-difluoro- extends beyond its immediate biological effects. Its unique chemical structure makes it a valuable scaffold for the development of derivatives with enhanced properties. Researchers are investigating modifications to the triazole and thioether groups to improve bioavailability and target specificity. These efforts are part of a broader strategy to address unmet medical needs in areas such as infectious diseases and chronic inflammation.

In conclusion, Propanoic acid, 3-[(4-amino-4H-1,2,4-triazol-3-yl)thio]-2,2-difluoro- represents a promising candidate for further development in the pharmaceutical industry. Its dual functionality as an enzyme inhibitor and antimicrobial agent positions it as a versatile tool for therapeutic intervention. Ongoing research aims to validate its efficacy and safety, paving the way for clinical trials and eventual commercialization. This compound exemplifies the innovative approaches being pursued in chemical biology to tackle complex health challenges.